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Introduction

Molybdenum and its alloys are critical materials in high-temperature experimental setups due
to their exceptional strength at elevated temperatures, high melting point, low coefficient of
thermal expansion, and good thermal conductivity.[1][2] These properties make them ideal for
applications in vacuum furnaces, aerospace components, and as structural materials in high-
temperature testing rigs.[3][4] This document provides detailed application notes and protocols
for the use of two common molybdenum alloys, TZM and Molybdenum-Lanthanum (Mo-La),
in high-temperature experiments.

Key Molybdenum Alloys for High-Temperature
Applications

Two of the most prevalent molybdenum alloys for high-temperature use are TZM and Mo-La.
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e TZM (Titanium-Zirconium-Molybdenum): This alloy typically contains 0.5% Titanium, 0.08%
Zirconium, and 0.02% Carbon. The addition of these elements enhances the high-
temperature strength and recrystallization temperature of pure molybdenum.[4][5] TZM is
known for its superior strength and creep resistance at temperatures between 700°C and
1400°C.[4]

¢ Mo-La (Molybdenum-Lanthanum Oxide): This is an oxide dispersion-strengthened (ODS)
alloy containing a small amount of lanthanum oxide (Laz03). The dispersed oxide particles
create a stacked fiber microstructure that is stable up to 2000°C, providing excellent creep
resistance.[6] Mo-La alloys are particularly noted for their improved ductility and wear
resistance at high temperatures.[6]

Data Presentation: Comparative Properties of
Molybdenum Alloys

The selection of a suitable molybdenum alloy for a high-temperature experiment depends on
the specific mechanical and thermal loads it will endure. The following tables summarize key
quantitative data for TZM and Mo-La alloys at various temperatures.

Pure

Property TZM Alloy Mo-La Alloy Test Conditions
Molybdenum
~0.5% Ti, 0.08%
. ~0.7% Laz0s,
Composition 99.95% Mo Zr, 0.02% C, bal. -
bal. Mo
Mo
Melting Point 2623°C ~2620°C ~2620°C -
Recrystallization
~1000°C[3] >1200°C[7] >1400°C[3] -
Temperature
Recommended o Up to 2000°C (in ~ Varies with
<1000°C (in air) 700 - 1400°C[4] _
Max. Use Temp. vacuum/inert)[6] atmosphere

Table 1: General Properties of Molybdenum and its Alloys.
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Ultimate Tensile

Temperature Yield Strength _
Alloy Strength (UTS) Elongation (%)
(°C) (YS) (MPa)
(MPa)
Room
Pure Mo 916.3 - 6.5[8]
Temperature
Room
TZM 1096 - 717]
Temperature
Room
Mo-La 783 - 37.5[9]
Temperature
1200 TZM ~450 ~380 ~10
Decreases Decreases
1400 Mo-La C - .
significantly significantly[10]
Decreases with Increases with
1400 TZM -

temp

temp[3]

Table 2: Tensile Properties of Molybdenum Alloys at Various Temperatures.

Temperature (°C) Alloy Hardness (Vickers)
Room Temperature Pure Mo 230

Room Temperature TZM 250 - 350

Elevated (General) TZM Higher than pure Mo

Table 3: Hardness of Molybdenum and TZM Alloy.

Experimental Protocols

The following are detailed protocols for key high-temperature experiments utilizing

molybdenum alloys. These protocols are based on established ASTM standards and

methodologies from scientific literature.

Protocol 1: High-Temperature Tensile Testing
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Objective: To determine the ultimate tensile strength, yield strength, and elongation of
molybdenum alloys at elevated temperatures. This protocol is guided by principles outlined in
ASTM E21.

Materials and Equipment:

Tensile testing machine equipped with a high-temperature furnace and extensometer.

Molybdenum alloy test specimens (e.g., TZM or Mo-La) machined to standard dimensions.

High-temperature grips (e.g., made of a higher-temperature refractory metal or ceramic).

Inert gas supply (e.g., Argon) to prevent oxidation.

Thermocouples for temperature monitoring.

Procedure:

e Specimen Preparation:

o Machine the molybdenum alloy into a standard tensile specimen geometry (dog-bone
shape).

o Measure and record the initial gauge length and cross-sectional area of the specimen.

o Visually inspect the specimen for any surface defects.

o Experimental Setup:

[¢]

Mount the specimen securely in the grips of the tensile testing machine.

[¢]

Position the furnace around the specimen and ensure uniform heating of the gauge
section.

[¢]

Attach the high-temperature extensometer to the gauge section of the specimen.

[e]

Place thermocouples in close proximity to the specimen to accurately monitor the
temperature.
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o Purge the furnace with an inert gas to create a non-oxidizing atmosphere.

e Heating and Soaking:

o Heat the specimen to the desired test temperature at a controlled rate.

o Once the target temperature is reached, allow the specimen to soak for a predetermined
time (e.g., 30 minutes) to ensure thermal equilibrium.

e Tensile Test:

o Apply a tensile load to the specimen at a constant strain rate.

o Record the load and displacement data continuously throughout the test.

o Continue the test until the specimen fractures.

e Data Analysis:

o Plot the stress-strain curve from the recorded data.

o Determine the ultimate tensile strength, 0.2% offset yield strength, and percentage
elongation from the stress-strain curve.

o Examine the fracture surface to understand the failure mode.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 9. The origin of exceptionally large ductility in molybdenum alloys dispersed with irregular-
shaped La203 nano-patrticles - PMC [pmc.ncbi.nlm.nih.gov]

e 10. The high temperature properties of high temperature molybdenum alloy and TZM all -
NEWS - Luoyang Yamu Nonferrous Metals Co., Ltd [lyyamu.com]

¢ To cite this document: BenchChem. [Application of Molybdenum Alloys in High-Temperature
Experiments: Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b10779119/docs#application-of-molybdenum-
alloys-in-high-temperature-experiments-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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